Cas no 161691-23-2 (3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-, (7aS)-)

3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-, (7aS)- structure
161691-23-2 structure
Product Name:3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-, (7aS)-
CAS No:161691-23-2
MF:C7H9NO
MW:123.152461767197
CID:109806
PubChem ID:11029828
Update Time:2025-04-18

3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-, (7aS)- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-, (7aS)-
    • (7aS)-5,6,7,7a-tetrahydro-3H-Pyrrolizin-3-one
    • 3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-,(7aS)-(9CI)
    • 161691-23-2
    • (S)-2,3-Dihydro-1H-pyrrolizin-5(7aH)-one
    • (8S)-5,6,7,8-Tetrahydropyrrolizin-3-one
    • Pyrrolam A
    • (S)-Pyrrolam A
    • Inchi: 1S/C7H9NO/c9-7-4-3-6-2-1-5-8(6)7/h3-4,6H,1-2,5H2/t6-/m0/s1
    • InChI Key: FVZBHZCORGROSI-LURJTMIESA-N
    • SMILES: O=C1C=C[C@@H]2CCCN21

Computed Properties

  • Exact Mass: 123.06847
  • Monoisotopic Mass: 123.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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